![molecular formula C18H23NO2S B4653089 N-[1-(4-tert-butylphenyl)ethyl]benzenesulfonamide](/img/structure/B4653089.png)
N-[1-(4-tert-butylphenyl)ethyl]benzenesulfonamide
Overview
Description
N-[1-(4-tert-butylphenyl)ethyl]benzenesulfonamide, also known as NBQX, is a chemical compound that belongs to the family of sulfonamides. It is a potent and selective antagonist of the ionotropic glutamate receptor, which is involved in the central nervous system's regulation. NBQX is widely used in scientific research to study the mechanisms of neurological disorders, such as epilepsy, stroke, and Parkinson's disease.
Mechanism of Action
N-[1-(4-tert-butylphenyl)ethyl]benzenesulfonamide is a selective antagonist of the ionotropic glutamate receptor. It binds to the receptor's active site and prevents the binding of glutamate, which is the receptor's natural ligand. By blocking the glutamate receptor, this compound can prevent the excessive activation of neurons, which can lead to neuronal death and neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have a neuroprotective effect in various animal models of neurological disorders, such as epilepsy, stroke, and Parkinson's disease. It can prevent the excessive activation of neurons, which can lead to neuronal death and neurological disorders. This compound has also been shown to improve learning and memory processes in animal models.
Advantages and Limitations for Lab Experiments
N-[1-(4-tert-butylphenyl)ethyl]benzenesulfonamide is a potent and selective antagonist of the ionotropic glutamate receptor, which makes it an excellent tool for studying the role of glutamate receptors in neurological disorders and learning and memory processes. However, this compound has some limitations for lab experiments. It has a relatively short half-life, which makes it challenging to maintain a stable concentration in the experiment. This compound also has a low solubility in water, which can limit its use in some experimental setups.
Future Directions
There are several future directions for N-[1-(4-tert-butylphenyl)ethyl]benzenesulfonamide research. One direction is to develop more potent and selective glutamate receptor antagonists that can overcome this compound's limitations. Another direction is to study the long-term effects of this compound on neuronal function and behavior. Finally, this compound can be used in combination with other drugs to study the synergistic effects of different pharmacological agents on neurological disorders.
Scientific Research Applications
N-[1-(4-tert-butylphenyl)ethyl]benzenesulfonamide is widely used in scientific research to study the mechanisms of neurological disorders, such as epilepsy, stroke, and Parkinson's disease. It is a potent and selective antagonist of the ionotropic glutamate receptor, which is involved in the central nervous system's regulation. By blocking the glutamate receptor, this compound can prevent the excessive activation of neurons, which can lead to neuronal death and neurological disorders. This compound is also used to study the role of glutamate receptors in learning and memory processes.
properties
IUPAC Name |
N-[1-(4-tert-butylphenyl)ethyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23NO2S/c1-14(15-10-12-16(13-11-15)18(2,3)4)19-22(20,21)17-8-6-5-7-9-17/h5-14,19H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCUPNNPNQGRJHN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C(C)(C)C)NS(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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